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Compound of Interest

Compound Name: 7-Bromo-4-methylchroman-4-OL

Cat. No.: B13942389

Get Quote

Executive Summary & Chemical Profile
7-Bromo-4-methylchroman-4-ol is a halogenated bicyclic organic intermediate, typically

utilized in the synthesis of pharmaceutical scaffolds (e.g., kinase inhibitors). Its disposal is

strictly governed by its halogen content (Bromine).

Unlike standard organic waste, this compound cannot be incinerated in standard fuel-blending

kilns. Upon combustion, the bromine atom releases hydrogen bromide (HBr), a highly corrosive

acid gas that damages incinerator linings and requires specialized scrubbing systems.

Chemical Identity for Labeling:

Functional Groups: Aryl Bromide, Tertiary Alcohol, Chroman Ether.

Physical State: Solid (typically off-white powder).

Primary Hazard: Irritant (Skin/Eye/Respiratory), Potential Aquatic Toxin.

Waste Classification: Halogenated Organic.[1][2][3][4][5]
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Pre-Disposal Safety Assessment
Before handling waste, the researcher must recognize the specific stability profile of the "4-ol"

(tertiary alcohol) moiety.

Stability Warning: Dehydration Risk
This compound is a tertiary benzylic alcohol. In the presence of strong acids (often found in

"General Acid Waste" streams), it can undergo rapid dehydration to form 7-bromo-4-

methylenechroman. While not explosive, this reaction generates heat and changes the

chemical profile of the waste.

CRITICAL RULE: Never dispose of this compound in acidic waste streams.

Personal Protective Equipment (PPE) Matrix
Protection Zone Recommended Gear Technical Rationale

Dermal (Hands)
Nitrile Gloves (Min thickness:

0.11mm)

Prevents absorption of the

brominated lipophilic ring.

Double glove if dissolving in

DCM.

Ocular Chemical Splash Goggles

Standard safety glasses are

insufficient for powders that

may become airborne during

transfer.

Respiratory
Fume Hood (Face velocity: 80-

100 fpm)

Local exhaust ventilation is

required to capture dust or

solvent vapors if in solution.

Body Lab Coat (Cotton/Poly blend)
Standard protection against

solid particulates.

Waste Segregation & Disposal Protocol
The following protocol utilizes the "Source-Separate-Segregate" methodology to ensure EPA

and RCRA compliance.
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Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)
Applicable to: Expired powder, weighing boats, contaminated paper towels, solid spill cleanup

materials.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste tag immediately.

Check: "Solid Waste"[3][6]

Check: "Toxic" and "Irritant"

Write: "7-Bromo-4-methylchroman-4-ol (Halogenated Organic Solid)"

Segregation: Place the jar in the Halogenated Solids satellite accumulation area.

Do not place in the general trash.

Do not mix with oxidizers (e.g., permanganates) or strong acids.[1][4]

Scenario B: Liquid Waste (Mother Liquor/Reaction
Mixtures)
Applicable to: Compound dissolved in solvents like Dichloromethane (DCM), Ethyl Acetate, or

Methanol.

Stream Identification: You must select the Halogenated Solvent stream.

Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the

dissolved brominated compound (>1000 ppm) legally classifies the entire mixture as

halogenated waste.

Bulking: Pour into the carboy designated for Halogenated Waste (often color-coded Green or

Yellow depending on institutional standards).
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Log Entry: Record the volume and the approximate concentration of the chroman derivative

on the waste log sheet.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the critical decision-making process required at the bench to

prevent regulatory violations.
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Start: Waste Generation
7-Bromo-4-methylchroman-4-ol

Determine Physical State

Solid Waste
(Powder, Wipes, Weigh Boats)

Liquid/Solution
(Dissolved in Solvent)

Segregate: Halogenated Solids Bin
(Wide-mouth HDPE)

Check Solvent Type

Action: Affix Hazardous Waste Label
Must list 'Contains Bromine'

Route to: Halogenated Solvent Carboy
(Regardless of solvent type)

Contains Brominated Solute

Final: Schedule EHS Pickup
(Incineration w/ Scrubber)

Click to download full resolution via product page

Figure 1: Decision tree for segregating brominated chroman derivatives. Note that liquid waste

defaults to the halogenated stream due to the solute's bromine content.
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Regulatory & Technical Reference Data
Waste Characterization Codes (RCRA/EPA)
While this specific intermediate is not "Listed" (P or U list), it is regulated based on its

characteristics.

Parameter Classification Notes

EPA Waste Code D001 / F001-F005

Often co-classified with the

solvent used (e.g., F002 for

Methylene Chloride).

Characteristic Toxic / Irritant
Not ignitable as a solid, but

combustible.

Destruction Method Rotary Kiln Incineration

Must be burned at >1000°C

with caustic scrubbing to

neutralize HBr gas [1].

Emergency Spill Procedures
Solid Spill: Do not sweep dry dust (creates aerosols). Wet the powder slightly with an inert

solvent (heptane) or water, then wipe up with pads. Place pads in the Halogenated Solids

bin.

Liquid Spill: Absorb with vermiculite or spill pillows. Do not use paper towels for large

volumes of halogenated solvents. Dispose of absorbent as Halogenated Solid Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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